Cas no 69304-45-6 (3,5-O-(1,1,3,3-Tetraisopropyl-1,3-disiloxanediyl)adenosine)

• Product Name: 3,5-O-(1,1,3,3-Tetraisopropyl-1,3-disiloxanediyl)adenosine
• CAS No: 69304-45-6
• MF: C₂₂H₃₉N₅O₅Si₂
• MW: 509.74656701088
• MDL: MFCD00012186
• CID: 58954
• PubChem ID: 9983798
• Update Time: 2025-05-19

3,5-O-(1,1,3,3-Tetraisopropyl-1,3-disiloxanediyl)adenosine Chemical and Physical Properties

Names and Identifiers

• 3,5-O-(1,1,3,3-Tetraisopropyl-1,3-disiloxanediyl)adenosine
• 9-[3,5-O-(1,1,3,3-tetraisopropyldisiloxane-1,3-diyl)-β-D-ribofuranosyl]adenine
• ()-3,5-O-(1,1,3,3-Tetraisopropyl-1,3-disiloxanediyl)adenosine
• (6aR,8R,9R,9aS)-8-(6-amino-9H-purin-9-yl)-2,2,4,4-tetrakis(1-methylethyl)tetrahydro-6H-furo[3,2-f][1,3,5,2,4]trioxadisilocin-9-ol
• 6H-Furo[3,2-f]-1,3,5,2,4-trioxadisilocin,adenosine deriv.
• 3',5'-o-(1,1,3,3-tetraisopropyl-1,3-disiloxanediyl)adenosine
• KM1252
• 3'-O,5'-O-[Oxybis(diisopropylsilylene)]adenosine
• 304O456
• Ot,5'-O-(1,1,3,3-tetraisopropyl-1,3-disiloxanediyl)adenosine
• (6aR,8R,9R,9aS)-8-(6-amino-9H-purin-9-yl)-2,2,4,4-tetrakis(propan-2-yl)-hexahydro-2H-furo[3,2-f][1,3,5,2,4]trioxadisilocin-9-ol
• (6AR,8R,9R,9aS)-8-(6-amino-9H-purin-9-yl)-2,2,4,4-tetraisopropyltetrahydro-6H-furo[3,2-f][1,3,5,2,4]trioxadisilocin-9-ol
• (6aR,8R,9R,9aS)-8-(6-amino-9H-purin-9-yl)-2,2,4,4-tetrakis(prop
• H10589
• J-700354
• SCHEMBL2233969
• CS-0186091
• 69304-45-6
• DTXSID201156098
• (6aR,8R,9R,9aS)-8-(6-aminopurin-9-yl)-2,2,4,4-tetra(propan-2-yl)-6a,8,9,9a-tetrahydro-6H-furo[3,2-f][1,3,5,2,4]trioxadisilocin-9-ol
• MFCD00012186
• GS-5484
• 3',5'-O-[1,1,3,3-Tetrakis(1-methylethyl)-1,3-disiloxanediyl]adenosine
• AKOS027338265

• MDL： MFCD00012186
• Inchi： 1S/C22H39N5O5Si2/c1-12(2)33(13(3)4)29-9-16-19(31-34(32-33,14(5)6)15(7)8)18(28)22(30-16)27-11-26-17-20(23)24-10-25-21(17)27/h10-16,18-19,22,28H,9H2,1-8H3,(H2,23,24,25)/t16-,18-,19-,22-/m1/s1
• InChI Key： KHVLHRYSOPSVJR-WGQQHEPDSA-N
• SMILES： [Si]1(C(C)C)(C(C)C)O[Si](C(C)C)(C(C)C)OC[C@@H]2[C@H]([C@H]([C@H](N3C=NC4C(N)=NC=NC3=4)O2)O)O1

Computed Properties

• Exact Mass: 509.24897243g/mol
• Monoisotopic Mass: 509.24897243g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 34
• Rotatable Bond Count: 5
• Complexity: 701
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 127

Experimental Properties

• Density: 1.312
• Melting Point: 135-139 °C(lit.)
• Boiling Point: 579.194°C at 760 mmHg
• Flash Point: 304.086°C
• Refractive Index: 1.595
• PSA: 126.77000
• LogP: 4.20440

3,5-O-(1,1,3,3-Tetraisopropyl-1,3-disiloxanediyl)adenosine Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：

Additional information on 3,5-O-(1,1,3,3-Tetraisopropyl-1,3-disiloxanediyl)adenosine

Comprehensive Overview of 3,5-O-(1,1,3,3-Tetraisopropyl-1,3-disiloxanediyl)adenosine (CAS No. 69304-45-6)

3,5-O-(1,1,3,3-Tetraisopropyl-1,3-disiloxanediyl)adenosine (CAS No. 69304-45-6) is a chemically modified nucleoside derivative that has garnered significant attention in the fields of medicinal chemistry, biochemistry, and drug development. This compound, characterized by its unique siloxane protection group, plays a pivotal role in the synthesis of advanced nucleic acid analogs and prodrugs. Its molecular structure, which includes tetraisopropyldisiloxane (TIPS) groups, enhances stability and bioavailability, making it a valuable intermediate in pharmaceutical research.

The growing interest in nucleoside analogs and their applications in antiviral and anticancer therapies has placed 3,5-O-(1,1,3,3-Tetraisopropyl-1,3-disiloxanediyl)adenosine at the forefront of scientific inquiry. Researchers are particularly intrigued by its potential to improve drug delivery systems, a topic frequently searched in AI-driven drug discovery platforms. The compound's ability to protect reactive hydroxyl groups during synthetic processes aligns with the current demand for precision medicine and targeted therapies.

One of the most discussed aspects of CAS No. 69304-45-6 is its role in RNA therapeutics, a rapidly evolving field that has gained momentum due to the success of mRNA vaccines. The compound's siloxane-based protection strategy is often compared to other nucleoside protecting groups, such as acetyl or benzoyl, in terms of efficiency and compatibility with automated oligonucleotide synthesis. This comparison is a common query in search engines among synthetic chemists and biotechnologists.

In addition to its pharmaceutical applications, 3,5-O-(1,1,3,3-Tetraisopropyl-1,3-disiloxanediyl)adenosine is also studied for its potential in bioconjugation and chemical biology. The compound's modular design allows for the incorporation of fluorescent tags or other functional groups, enabling researchers to track cellular uptake and metabolism—a feature highly relevant to cancer research and diagnostic imaging. These applications are frequently explored in academic publications and patent filings, reflecting the compound's versatility.

The synthesis and characterization of CAS No. 69304-45-6 often involve advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC). These methods ensure the purity and consistency of the compound, which is critical for reproducibility in preclinical studies. The demand for high-quality reference standards of this compound has increased, as evidenced by its inclusion in chemical catalogs and life science databases.

Environmental and regulatory considerations also play a role in the discussion surrounding 3,5-O-(1,1,3,3-Tetraisopropyl-1,3-disiloxanediyl)adenosine. While the compound is not classified as hazardous, its synthetic pathway may involve solvents and reagents that require careful handling. This aligns with the broader trend of green chemistry and sustainable synthesis, topics that resonate with both industrial and academic researchers.

In summary, 3,5-O-(1,1,3,3-Tetraisopropyl-1,3-disiloxanediyl)adenosine (CAS No. 69304-45-6) is a multifaceted compound with significant implications for modern science. Its applications span from drug development to diagnostic tools, and its study continues to inspire innovations in biotechnology and materials science. As research progresses, this compound is likely to remain a subject of interest in both peer-reviewed journals and industry reports.